Cas no 39969-28-3 (1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene)

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene structure

39969-28-3 structure

Product Name:1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene

CAS No:39969-28-3

MF:C₂₀H₂₂O

MW:278.388085842133

MDL:MFCD00187208

CID:89403

PubChem ID:613607

Update Time:2025-04-18

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methoxyphenyl)ethynyl-4-n-pentylbenzene
- 1-Pentyl-4-[2-(4-methoxyphenyl)ethynyl]benzene
- 1-[(4-Methoxyphenyl)ethynyl]-4-n-pentylbenzene
- 1-(4-METHOXYPHENYL)-2-(4-N-PROPYLPHENYL)ACETYLENE
- 1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene
- Benzene, 1-methoxy-4-[2-(4-pentylphenyl)ethynyl]-
- 1-hexyl-4-[(4-methoxyphenyl)ethynyl]benzene
- 1-methoxy-4-[(4-pentylphenyl)ethynyl]benzene
- 4-methoxy-1-[2-(4-pentylphenyl)ethynyl]benzene
- 4-Methoxy-4'-n-pentyl-tolan
- 4-n-pentyl 4'-methoxytolane
- 4-pentyl-4'-methoxytolan
- F0349-3705
- METHYL 4-[(4-PENTYLPHENYL)ETHYNYL]PHENYL ETHER
- p-Methoxy pentyl p'-tolane
- p-Methoxy-p'-pentyl-tolan
- 1-(4-Methoxyphenyl)-2-(4-pentylphenyl)acetylene
- Benzene,1-methoxy-4-[(4-pentylphenyl)ethynyl]- (9CI)
- (p-Methoxyphenyl)(p-pentylphenyl)acetylene
- 4-Methoxy-4'-amyltolan
- 4-Methoxy-4'-pentyltolan
- 4-Pentyl-4'-methoxytolane
- p-Methoxy-p'-pentyltolan
- p-Methoxy-p'-pentyltolane
- p-[(p-Pentylphenyl)ethynyl]anisole
- 1-(4-Methoxyphenyl)-2-(4-N-pentylphenyl)-acetylene
- 1-methoxy-4-((4-pentylphenyl)ethynyl)benzene
- 1-[2-(4-methoxyphenyl)ethynyl]-4-pentylbenzene
- 1-(4-Methoxyphenyl)-2-(4-n-pentylphenyl)acetylene
- ULPSMBQBIIZGAI-UHFFFAO
- 1-(4-Methoxyphenyl)ethynyl-4-pentylbenzene
- AB01328018-02
- SCHEMBL7515327
- AKOS000508313
- NCGC00335598-01
- M3230
- Benzene, 1-methoxy-4-[(4-pentylphenyl)ethynyl]-
- MFCD00187208
- FT-0639595
- ULPSMBQBIIZGAI-UHFFFAOYSA-N
- Methyl 4-[(4-pentylphenyl)ethynyl]phenyl ether #
- DTXSID70346624
- 39969-28-3
- D91628
- DB-009020
- STK028130
- MDL： MFCD00187208
- Inchi： 1S/C20H22O/c1-3-4-5-6-17-7-9-18(10-8-17)11-12-19-13-15-20(21-2)16-14-19/h7-10,13-16H,3-6H2,1-2H3
- InChI Key： ULPSMBQBIIZGAI-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C#CC1C=CC(=CC=1)CCCCC

Computed Properties

Exact Mass: 278.16700
Monoisotopic Mass: 278.167065321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 6.3
Topological Polar Surface Area: 9.2

Experimental Properties

Density: 1.03 g/cm3
Melting Point: 45°C(lit.)
Boiling Point: 168-170°C/0.5mm
Flash Point: 168-170°C/0.5mm
Refractive Index: 1.567
PSA: 9.23000
LogP: 4.82770

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene Security Information

Hazard Statement： H413
Warning Statement： P273-P501

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M3230-25G	1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene	39969-28-3	98.0%(GC)	25G	￥2990.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M3230-5G	1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene	39969-28-3	98.0%(GC)	5G	￥990.0	2022-07-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M836499-100g	1-[(4-Methoxyphenyl)ethynyl]-4-n-pentylbenzene	39969-28-3	99%	100g	5,850.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M3230-5G	1-(4-Methoxyphenyl)ethynyl-4-pentylbenzene	39969-28-3	>98.0%(GC)	5g	¥490.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M3230-25G	1-(4-Methoxyphenyl)ethynyl-4-pentylbenzene	39969-28-3	>98.0%(GC)	25g	¥1450.00	2024-04-16
abcr	AB206804-5 g	1-[(4-Methoxyphenyl)ethynyl]-4-n-pentylbenzene, 98%; .	39969-28-3	98%	5 g	€162.30	2023-07-20
abcr	AB206804-25 g	1-[(4-Methoxyphenyl)ethynyl]-4-n-pentylbenzene, 98%; .	39969-28-3	98%	25 g	€491.30	2023-07-20
abcr	AB206804-1 g	1-[(4-Methoxyphenyl)ethynyl]-4-n-pentylbenzene; 99+%	39969-28-3		1g	€51.00	2022-06-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239143-5g	1-Methoxy-4-((4-pentylphenyl)ethynyl)benzene	39969-28-3	98%	5g	￥42	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239143-25g	1-Methoxy-4-((4-pentylphenyl)ethynyl)benzene	39969-28-3	98%	25g	￥182.00	2024-05-15

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:39969-28-3)1-戊基-4-[2-(4-甲氧苯基)乙炔基]苯

Order Number:LE26870266

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:59

Price ($):discuss personally

Email:18501500038@163.com

1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400

Related Categories

39969-28-3 (1-methoxy-4-[2-(4-pentylphenyl)ethynyl]benzene) Related Products

Recommended suppliers